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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NOR116, a non-halogenated flame
retardant, with alternative solutions. It includes supporting experimental data and detailed
methodologies for validating the absence of halogens, empowering researchers to make
informed decisions for their applications. NOR116, also known as Flamestab® NOR® 116, is a
monomeric N-alkoxy hindered amine (NOR HAS) that functions as a flame retardant and light
stabilizer, particularly in polyolefin applications.[1][2][3][4][5] Its non-halogenated nature is a key
feature, addressing the growing environmental and health concerns associated with
halogenated flame retardants.[6][7]

Performance Comparison: NOR116 vs. Alternative
Flame Retardants

The selection of a flame retardant is a critical consideration in material science, balancing
efficacy with safety and environmental impact. This section provides a comparative analysis of
NOR116 against both non-halogenated and halogenated alternatives.

Comparison with a Non-Halogenated Alternative

A study comparing NOR116 with a novel disulfide-based flame retardant in polypropylene films
under the DIN 4102-1 standard revealed the following performance metrics:
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Flame Retardant System Burning Length (mm) Burning Time (s)

Polypropylene + 0.5 wt%
NOR116

Polypropylene + 0.5 wt% 5,5'- £3 10
dithiobis(2-nitrobenzoic acid)

(Data sourced from a doctoral
thesis on novel halogen-free

flame retardants)[1]

The results indicate that the disulfide-based flame retardant exhibited superior performance in
this specific test, with measurable burning length and time.[1] Another part of the same study
noted that azocyclohexane demonstrated a significantly higher flame-retardant effect compared
to NOR116 in 1 mm thick polypropylene sheets.[1]

Qualitative Comparison with Halogenated Flame
Retardants

Halogenated flame retardants, such as Decabromodiphenyl ether (DBDPO), have been widely
used due to their high efficiency.[6][7] However, they are facing increasing scrutiny and
restrictions due to the generation of toxic and corrosive smoke upon combustion and their
persistence in the environment.[6][7] NOR116 offers a safer profile in these aspects. While
direct head-to-head quantitative data is not readily available in the public domain, a qualitative
comparison highlights the key differences:
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NOR116 (Non-

Decabromodiphenyl ether

Feature
Halogenated) (Halogenated)
Radical trapping in the gas ) )
) o Gas-phase radical scavenging
Mechanism phase and char formation in

the condensed phase.[8]

by halogen radicals.

Combustion Byproducts

Lower smoke density and

toxicity.[9]

Significant smoke, toxic and
corrosive gases (e.g.,
hydrogen halides).[6][7]

Environmental Impact

More environmentally friendly.

[9]

Concerns over persistence,
bioaccumulation, and

formation of toxic dioxins.[1]

Provides UV and long-term

Can reduce the UV stability of

UV Stability - )
thermal stability.[3][9] the polymer matrix.[7]
Can act as a synergist with ] o
) - Often requires a synergist like
Synergism traditional flame retardants,

including halogenated ones.[1]

antimony trioxide.[6]

Experimental Protocols for Validating the Non-
Halogenated Nature

Ensuring a compound is free from halogens is critical for compliance and safety. Several

analytical techniques can be employed to validate the non-halogenated status of NOR116.

Combustion lon Chromatography (CIC)

This is a highly accurate and precise method for quantifying halogens.[6]

Methodology:

o Sample Preparation: A known mass of the NOR116 sample is combusted in a controlled

oxygen atmosphere.

o Absorption: The resulting combustion gases are passed through an absorption solution

(typically an aqueous solution) where the hydrogen halides (HX) are trapped and converted
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to halide ions (X7).

e Analysis: The absorption solution is then injected into an ion chromatograph.

» Quantification: The concentration of each halide ion (F~, CI—, Br—, I7) is determined by
comparing the peak areas to those of known standards. The absence of significant peaks
corresponding to these ions confirms the non-halogenated nature of the sample.

Microwave-Induced Combustion (MIC)

MIC is another effective method for sample digestion prior to halogen determination.
Methodology:
e Sample Preparation: The NOR116 sample is placed in a quartz holder with an igniter.

o Combustion: The holder is placed in a sealed quartz vessel filled with oxygen and subjected
to microwave radiation, initiating combustion.

o Absorption: An absorbing solution within the vessel traps the combustion products.

e Analysis: The resulting solution can be analyzed by ion chromatography (IC) or inductively
coupled plasma mass spectrometry (ICP-MS) to quantify the halogen content.

Beilstein Test (Qualitative Screening)

A simple, qualitative test for the presence of halogens (chlorine, bromine, and iodine).

Methodology:

A copper wire is heated in a flame until no color is imparted.

The hot wire is touched to the NOR116 sample.

The wire with the sample is then introduced into the flame.

A green or blue-green flame indicates the presence of a halogen. The absence of this color
suggests the material is non-halogenated.
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Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of validating the non-halogenated nature of
NOR116 and its flame retardant mechanism.
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Workflow for Validating the Non-Halogenated Nature of NOR116

Validation Process

NOR116 Sample

Qualitative Screening
(Beilstein Test)

If negative

Quantitative Analysis
(CIC or MIC)

;

Combustion

;

Absorption

;

Detection & Quantification
(IC or ICP-MS)

Halogen Content
< Detection Limit

NOR116 is Non-Halogenated

Click to download full resolution via product page

Caption: A flowchart illustrating the steps to validate the non-halogenated status of NOR116.
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Flame Retardant Mechanism of NOR116 in Polyolefins

NOR116 Mechanism
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Caption: A diagram showing the dual flame retardant action of NOR116 in both the gas and
condensed phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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